Cas no 2137645-05-5 (8-methylquinoline-5-sulfonyl fluoride)
8-Methylquinoline-5-sulfonyl fluoride is a specialized sulfonyl fluoride derivative used primarily as a reactive intermediate in organic synthesis and medicinal chemistry. Its key advantages include high reactivity as a sulfonylation agent, enabling selective modifications of target molecules. The quinoline scaffold provides structural stability and potential for further functionalization, making it valuable in the development of bioactive compounds. The methyl group at the 8-position enhances lipophilicity, which can influence binding interactions in drug design. This compound is particularly useful in probe synthesis and covalent inhibitor development due to its ability to form stable sulfonate esters or amides under mild conditions. Its stability and selectivity make it a practical choice for researchers in chemical biology and pharmaceutical applications.

2137645-05-5 structure
Product name:8-methylquinoline-5-sulfonyl fluoride
CAS No:2137645-05-5
MF:C10H8FNO2S
MW:225.239424705505
CID:4640018
8-methylquinoline-5-sulfonyl fluoride Chemical and Physical Properties
Names and Identifiers
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- 8-methylquinoline-5-sulfonyl fluoride
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- Inchi: 1S/C10H8FNO2S/c1-7-4-5-9(15(11,13)14)8-3-2-6-12-10(7)8/h2-6H,1H3
- InChI Key: SBZGKQHAUBVBTM-UHFFFAOYSA-N
- SMILES: N1C2C(=C(S(F)(=O)=O)C=CC=2C)C=CC=1
8-methylquinoline-5-sulfonyl fluoride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-727470-0.1g |
8-methylquinoline-5-sulfonyl fluoride |
2137645-05-5 | 95% | 0.1g |
$188.0 | 2023-07-04 | |
Enamine | EN300-727470-0.5g |
8-methylquinoline-5-sulfonyl fluoride |
2137645-05-5 | 95% | 0.5g |
$468.0 | 2023-07-04 | |
Enamine | EN300-727470-2.5g |
8-methylquinoline-5-sulfonyl fluoride |
2137645-05-5 | 95% | 2.5g |
$1174.0 | 2023-07-04 | |
Aaron | AR01EJJX-500mg |
8-methylquinoline-5-sulfonyl fluoride |
2137645-05-5 | 95% | 500mg |
$669.00 | 2025-02-10 | |
1PlusChem | 1P01EJBL-1g |
8-methylquinoline-5-sulfonyl fluoride |
2137645-05-5 | 95% | 1g |
$804.00 | 2023-12-19 | |
1PlusChem | 1P01EJBL-2.5g |
8-methylquinoline-5-sulfonyl fluoride |
2137645-05-5 | 95% | 2.5g |
$1513.00 | 2023-12-19 | |
A2B Chem LLC | AX57041-5g |
8-methylquinoline-5-sulfonyl fluoride |
2137645-05-5 | 95% | 5g |
$1864.00 | 2024-04-20 | |
Aaron | AR01EJJX-250mg |
8-methylquinoline-5-sulfonyl fluoride |
2137645-05-5 | 95% | 250mg |
$398.00 | 2025-02-10 | |
A2B Chem LLC | AX57041-500mg |
8-methylquinoline-5-sulfonyl fluoride |
2137645-05-5 | 95% | 500mg |
$528.00 | 2024-04-20 | |
Aaron | AR01EJJX-100mg |
8-methylquinoline-5-sulfonyl fluoride |
2137645-05-5 | 95% | 100mg |
$284.00 | 2025-02-10 |
8-methylquinoline-5-sulfonyl fluoride Related Literature
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Ou Zhuo,Lijun Yang,Fujie Gao,Bolian Xu,Qiang Wu,Yining Fan,Yu Zhang,Yufei Jiang,Runsheng Huang,Xizhang Wang,Zheng Hu Chem. Sci., 2019,10, 6083-6090
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Sarfraj Mujawar,Onkar Game,Ashish Yengantiwar,Arun Banpurkar,Sneha Kulkarni,Jyoti Jog,Satishchandra Ogale Nanoscale, 2011,3, 4706-4712
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Po-I. Wang,Wojciech Pisula,Klaus Müllen,Der-Jang Liaw Polym. Chem., 2016,7, 6211-6219
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Laura Zepeda-Velazquez,Benjamin Macphail,Michael A. Brook Polym. Chem., 2016,7, 4458-4466
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Fred van Rantwijk,Francesco Secundo,Roger A. Sheldon Green Chem., 2006,8, 282-286
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